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Compound of Interest

Compound Name: Samarium-146

CAS No.: 14913-64-5

Cat. No.: B576627

Get Quote

Disclaimer: This document provides general guidance on the proper disposal of Samarium-
146. All procedures must be conducted in strict accordance with the regulations set forth by

your institution's Radiation Safety Officer (RSO) and relevant local and national authorities.

Samarium-146 (¹⁴⁶Sm) is a long-lived radioisotope that decays via alpha emission.[1][2] Due to

its extremely long half-life, it cannot be decayed-in-storage and requires disposal as long-lived

radioactive waste. The primary health hazard associated with ¹⁴⁶Sm is internal exposure

through inhalation or ingestion.[3] Therefore, meticulous handling and disposal procedures are

paramount to ensure the safety of laboratory personnel and the environment.

Key Properties and Characteristics of Samarium-146
A comprehensive understanding of the radiological properties of Samarium-146 is essential for

safe handling and disposal. The following table summarizes its key characteristics.
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Property Value

Half-life (t½) 9.20 (± 2.6) x 10⁷ years

Decay Mode Alpha (α) emission

Decay Product Neodymium-142 (¹⁴²Nd) (Stable)

Primary Alpha Energy ~2.55 MeV

Specific Activity 9.92 x 10⁵ Bq/g (2.68 x 10⁻⁵ Ci/g)

Data sourced from references:[1][2][4][5]

Standard Operating Procedure for Samarium-146
Waste Disposal
This protocol outlines the step-by-step process for the safe management and disposal of waste

contaminated with Samarium-146.

Personal Protective Equipment (PPE) and Safety
Precautions
1.1. Standard PPE: Always wear a lab coat, safety glasses, and disposable gloves when

handling ¹⁴⁶Sm or its contaminated waste.[6] 1.2. Double Gloving: Consider wearing double

gloves for added protection.[6] 1.3. Designated Work Area: All handling of ¹⁴⁶Sm should occur

in a designated area, such as a fume hood or glove box, equipped with absorbent liners to

contain potential spills.[6] 1.4. Monitoring: Regularly monitor work areas and yourself for

contamination using an appropriate radiation detection instrument (e.g., an alpha survey

meter).[6] 1.5. Hand Washing: Wash hands thoroughly after handling radioactive materials and

before leaving the laboratory.[6]

Waste Segregation
Proper segregation at the source is critical for compliant and cost-effective disposal.

2.1. Isotope Separation: Waste contaminated with ¹⁴⁶Sm must be segregated from all other

radioactive waste, especially short-lived isotopes.[7][8] Because its half-life is greater than 90-
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120 days, it is classified as long-lived waste.[7][8][9] 2.2. Waste Form Separation: Within the

¹⁴⁶Sm waste stream, separate waste by its physical form.[7][10] Common categories include:

Dry Solid Waste: Gloves, absorbent paper, plasticware (e.g., pipette tips, tubes), and
contaminated glassware.[7]
Liquid Waste: Aqueous and organic solutions. Do not mix aqueous and organic waste
streams.[11] Note: Sanitary sewer disposal is prohibited for ¹⁴⁶Sm.[12]
Sharps Waste: Needles, syringes, scalpels, and broken glass.[8][11]

Waste Packaging and Labeling
3.1. Dry Solid Waste:

Place in a container lined with two plastic bags, often color-coded for long-lived waste (e.g.,
yellow).[9]
Ensure no liquids, sharps, or lead shielding are placed in the dry solid waste container.[7][12]
3.2. Liquid Waste:
Collect in a designated, shatterproof carboy or plastic bottle.[6][7]
Maintain the pH of aqueous solutions between 6.0 and 10.0, unless otherwise specified by
your RSO.[11][12]
Store liquid waste containers in secondary containment to prevent spills.[7][12]
Leave 3-4 inches of headspace in the container to allow for expansion and safe handling.[11]
3.3. Sharps Waste:
Place all sharps in a rigid, puncture-resistant container clearly marked "SHARPS".[7][11]
Do not place sharps directly into plastic bags.[8] 3.4. Labeling:
All waste containers must be clearly labeled before any waste is added.[12]
The label must include:
The universal radiation symbol (trefoil).[9]
The words "Caution, Radioactive Material".[9]
Isotope: Samarium-146 (¹⁴⁶Sm).[8]
Estimated Activity (in Bq or µCi) and the date of measurement.[8]
Principal Investigator (PI), laboratory room number, and contact information.[8]
For liquid waste, list all chemical constituents.[7]

Waste Storage and Pickup
4.1. Interim Storage:

Store waste in a secure, designated, and shielded location within the laboratory.
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Keep waste containers closed when not in use.[7][11] 4.2. Waste Log:
Maintain a detailed log for each waste container.[9]
Record every addition of waste, including the date, activity, and volume/mass.[11] 4.3.
Requesting Disposal:
When a container is full, seal it and prepare it for collection.
Submit a radioactive waste pickup request to your institution's Environmental Health and
Safety (EH&S) or Radiation Safety department.[7][9]
EH&S will collect the waste for transfer to a licensed long-term storage or disposal facility.

Disposal Workflow for Samarium-146
The following diagram illustrates the logical steps for managing ¹⁴⁶Sm waste from generation to

final disposal.
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Laboratory Procedures
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Caption: Workflow for the proper disposal of Samarium-146 waste.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of Samarium-146, protecting themselves, their

colleagues, and the wider community from unnecessary radiation exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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